
Technical Support Center: N-Nitroso-Enalapril
Stability and Analysis

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: N-nitroso-enalapril

CAS No.: 2994317-06-3

Cat. No.: B16334061

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

enalapril and investigating the potential for N-nitroso-enalapril formation.

Frequently Asked Questions (FAQs)
Q1: What is N-nitroso-enalapril and why is it a concern?

A1: N-nitroso-enalapril is a nitrosamine impurity that can form from the enalapril molecule.[1]

[2] Nitrosamines are classified as probable human carcinogens based on animal studies, which

means that long-term exposure above acceptable levels may increase the risk of cancer.[3]

Regulatory bodies like the FDA and EMA have issued strict guidance on controlling nitrosamine

impurities in pharmaceutical products.[4][5]

Q2: How does N-nitroso-enalapril form in a drug product?

A2: N-nitroso-enalapril can form when the secondary amine group in the enalapril molecule

reacts with a nitrosating agent.[3] The most common nitrosating agents in pharmaceutical
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manufacturing are nitrites (NO2-), which can be present as trace impurities in excipients.[4][6]

The reaction is typically facilitated by acidic conditions, heat, and the presence of moisture.[7]

Q3: What is the acceptable intake (AI) limit for N-nitroso-enalapril?

A3: The U.S. FDA has set the acceptable intake (AI) limit for N-nitroso-enalapril at 1500

ng/day.[2]

Q4: Which excipients are considered high-risk for contributing to N-nitroso-enalapril
formation?

A4: Excipients with higher levels of residual nitrites and those that have a high water sorption

capacity are considered higher risk.[4][6] While specific data for N-nitroso-enalapril is limited,

general knowledge suggests that excipients like pregelatinized starch and crospovidone can

have variable and sometimes high nitrite content. The manufacturing process of the excipient

can also influence its nitrite levels.[4]

Q5: Can the manufacturing process of the drug product influence N-nitroso-enalapril
formation?

A5: Yes, the manufacturing process can significantly impact nitrosamine formation. Wet

granulation, which involves the use of water and heat for drying, can create favorable

conditions for the reaction between enalapril and nitrites from excipients.[6][7] Direct

compression is generally considered a lower-risk process as it minimizes exposure to heat and

moisture.[7]

Q6: What are the key analytical techniques for detecting and quantifying N-nitroso-enalapril?

A6: Highly sensitive and specific analytical methods are required to detect N-nitroso-enalapril
at the low levels stipulated by regulatory agencies. The most common methods are Liquid

Chromatography with Mass Spectrometry (LC-MS), particularly LC-MS/MS, and High-

Performance Liquid Chromatography (HPLC) with UV or fluorescence detection.[1][8]

Q7: What strategies can be employed to mitigate the risk of N-nitroso-enalapril formation?

A7: Mitigation strategies focus on controlling the precursors and conditions that lead to

nitrosamine formation. These include:
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Excipient Selection: Sourcing excipients with low nitrite content and low water activity.[5][7]

Formulation Optimization: Incorporating nitrite scavengers, such as ascorbic acid (Vitamin C)

or alpha-tocopherol (Vitamin E), into the formulation. Adjusting the formulation pH to be less

acidic can also inhibit the reaction.[9][10]

Process Control: Utilizing manufacturing processes that minimize heat and moisture, such as

direct compression instead of wet granulation.[7]

Packaging and Storage: Using packaging materials with low moisture permeability and

storing the final product under controlled conditions.[7]

Troubleshooting Guides
Problem 1: Detection of N-nitroso-enalapril above the acceptable limit in a batch.
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Possible Cause Troubleshooting Steps

High Nitrite Content in an Excipient Batch

1. Quarantine the affected batch. 2. Request the

Certificate of Analysis (CoA) for all excipient

batches used and specifically look for nitrite

content. 3. If not on the CoA, send samples of

each excipient for nitrite testing. 4. Identify the

excipient with high nitrite levels and source a

new batch with lower, specified nitrite content.

Unfavorable Formulation pH

1. Measure the microenvironmental pH of the

formulation. 2. If acidic, consider incorporating a

pH-modifying excipient (e.g., a basic buffer) to

raise the pH. 3. Evaluate the impact of the pH

modifier on the stability of enalapril and other

formulation attributes.

Manufacturing Process Contribution (e.g., Wet

Granulation)

1. Review the granulation and drying

parameters. High temperatures and prolonged

drying times can accelerate nitrosamine

formation. 2. If feasible, conduct a feasibility

study for direct compression of the formulation.

3. If wet granulation is necessary, explore the

use of non-aqueous granulation fluids or

optimize the process to reduce heat and

moisture exposure.

Inadequate Nitrite Scavenger Performance

1. If a nitrite scavenger is already in the

formulation, assess its concentration and

distribution. 2. Consider increasing the

concentration of the scavenger or evaluating

alternative scavengers like ascorbic acid or

alpha-tocopherol.[9][10]

Problem 2: Inconsistent or non-reproducible N-nitroso-enalapril results during analytical

testing.
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Possible Cause Troubleshooting Steps

Sample Preparation Issues

1. Ensure complete extraction of N-nitroso-

enalapril from the sample matrix. 2. Verify the

stability of N-nitroso-enalapril in the extraction

solvent and during the sample preparation

process. 3. Use an appropriate internal standard

for accurate quantification.

LC-MS Method Sensitivity and Specificity

1. Optimize the mass spectrometry parameters

(e.g., parent and daughter ion selection,

collision energy) for N-nitroso-enalapril. 2.

Check for and resolve any matrix effects that

may be suppressing or enhancing the signal. 3.

Ensure the chromatographic method provides

adequate separation from other impurities and

excipients.

Contamination of Analytical System

1. Run solvent blanks to check for system

contamination. 2. Clean the LC system,

including the injector and column, if carryover is

suspected.

Quantitative Data
Table 1: Nitrite Content in Common Pharmaceutical Excipients (Literature Values)

Excipient
Average Nitrite
Content (ppm)

Range of Nitrite
Content (ppm)

Risk Potential

Microcrystalline

Cellulose
~1 0.1 - 5 Low to Moderate

Lactose Monohydrate ~2 0.5 - 10 Moderate

Crospovidone ~5 1 - 20+ High

Pregelatinized Starch ~4 1 - 15 Moderate to High

Magnesium Stearate ~0.5 <0.1 - 2 Low
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Note: Nitrite content can vary significantly between suppliers and even between batches from

the same supplier. It is crucial to test the specific lots of excipients being used.[4]

Table 2: Regulatory Limit for N-Nitroso-Enalapril

Impurity Regulatory Body
Acceptable Intake (AI)
Limit

N-Nitroso-Enalapril U.S. FDA 1500 ng/day

Experimental Protocols
Protocol 1: Screening of Excipients for their Potential to Form N-Nitroso-Enalapril (Forced

Degradation Study)

Objective: To assess the impact of individual excipients on the formation of N-nitroso-
enalapril under stressed conditions.

Materials:

Enalapril Maleate API

Excipients to be tested (e.g., lactose, microcrystalline cellulose, crospovidone)

Sodium Nitrite (as a spiking agent)

Deionized Water

Methanol

Formic Acid

N-nitroso-enalapril reference standard

Procedure:

1. Prepare binary mixtures of enalapril maleate and each excipient (e.g., in a 1:1 ratio by

weight).
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2. Prepare a control sample of enalapril maleate API only.

3. For a worst-case scenario, prepare a second set of binary mixtures and a control sample

spiked with a known concentration of sodium nitrite (e.g., 10 ppm).

4. Add a small amount of deionized water to each sample to achieve a target moisture

content (e.g., 5% w/w) to simulate conditions in wet granulation.

5. Store all samples in a stability chamber at accelerated conditions (e.g., 40°C / 75% RH)

for a defined period (e.g., 2, 4, and 8 weeks).

6. At each time point, withdraw samples and prepare them for analysis.

Sample Preparation for Analysis:

1. Accurately weigh a portion of the sample.

2. Dissolve and extract the sample in a suitable solvent (e.g., methanol:water 50:50).

3. Filter the sample through a 0.22 µm filter.

4. Analyze the sample using a validated LC-MS/MS method.

Analysis:

Use a validated LC-MS/MS method for the quantification of N-nitroso-enalapril.

Monitor the formation of N-nitroso-enalapril in each sample over time and compare the

results to the control.

Protocol 2: Validated LC-MS/MS Method for Quantification of N-Nitroso-Enalapril

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass

spectrometer (MS/MS).

Chromatographic Conditions:
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Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

Gradient Elution: A suitable gradient to separate N-nitroso-enalapril from enalapril and

other potential impurities.

Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 µL.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Multiple Reaction Monitoring (MRM): Monitor specific parent and daughter ion transitions

for N-nitroso-enalapril and an appropriate internal standard.

Method Validation:

Validate the method according to ICH guidelines for specificity, linearity, range, accuracy,

precision, limit of detection (LOD), and limit of quantitation (LOQ).

Visualizations
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Caption: Formation pathway of N-nitroso-enalapril.
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Caption: Risk assessment and mitigation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b16334061?utm_src=pdf-custom-synthesis#bc-rfq
https://www.synzeal.com/en/n-nitroso-enalapril-2
https://veeprho.com/impurities/n-nitroso-enalapril/
https://www.efpia.eu/media/677181/position-paper-for-nitroso-ace-inhibitors-20feb2023.pdf
https://pubs.acs.org/doi/10.1021/acs.oprd.3c00153
https://www.ijpsjournal.com/article/Strategies+For+Mitigating+NNitrosamine+Impurities+In+Drug+Products+A+Comprehensive+Review
https://pmc.ncbi.nlm.nih.gov/articles/PMC10458871/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10458871/
https://senpharma.vn/en/strategies-to-mitigate-n-nitrosamine-formation/
https://www.simsonpharma.com/product/n-nitroso-enalapril
https://www.pmda.go.jp/files/000270499.pdf
https://www.pharmaexcipients.com/wp-content/uploads/2023/04/N-nitrosamine-Mitigation-with-Nitrite-Scavengers-in-Oral-Pharmaceutical-Drug-Products.pdf
https://www.benchchem.com/product/b16334061/docs#technical-support-center-n-nitroso-enalapril-stability-and-analysis
https://www.benchchem.com/product/b16334061/docs#technical-support-center-n-nitroso-enalapril-stability-and-analysis
https://www.benchchem.com/product/b16334061/docs#technical-support-center-n-nitroso-enalapril-stability-and-analysis
https://www.benchchem.com/product/b16334061/docs#technical-support-center-n-nitroso-enalapril-stability-and-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16334061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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